Cas no 170894-20-9 ((2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-2,3,5,6,7,8a-hexahydronaphthalen-2-yl]oxy]-4-[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphthalen-1-one)

• Product Name: (2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-2,3,5,6,7,8a-hexahydronaphthalen-2-yl]oxy]-4-[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphthalen-1-one
• CAS No: 170894-20-9
• Molecular Formula: C₄₀H₅₆O₆
• Molecular Weight: 632.8691
• CID: 158891
• PubChem ID: 5459214

(2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-2,3,5,6,7,8a-hexahydronaphthalen-2-yl]oxy]-4-[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphthalen-1-one Properties

Names and Identifiers

• 1(2H)-Naphthalenone,4-[2-(3-furanyl)ethyl]-2-[[(2S,4aS,8aS)-4-[2-(3-furanyl)ethyl]-1,2,4a,5,6,7,8,8a-octahydro-3,4a,8,8-tetramethyl-1-oxo-2-naphthalenyl]oxy]octahydro-4-hydroxy-3,4a,8,8-tetramethyl-,(2R,3R,4R,4aS,8aS)-
• Persianone
• (2R,4aS)-2-[[(2R,4aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-2,3,5,6,7,8a-hexahydronaphthalen-2-yl]oxy]-4-[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphth
• 1(2H)-Naphthalenone,4-[2-(3-furanyl)ethyl]-2-[[(2S,4aS,8aS)-4-[2-(3-furanyl)ethyl]-1,2,4a,5,6,7,8,8a-octahydro-3,4a,8,8-tetra
• 1(2H)-Naphthalenone,4-[2-(3-furanyl)ethyl]-2-[[(2S,4aS,8aS)-4-[2-(3-furanyl)ethyl]-1,2,4a,5,6,7,8,8a-octahydro-3,4a,8,8-tetramethyl-1-oxo-2-naphthalenyl]oxy]octahydro-4-hydroxy-3,4a,8,8-tetramethyl-,(
• (2S,4aS,8aS)-2-[[(2R,3R,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-2,3
• (2R,4aS)-2-[[(2R,4aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-2,3,5,6,7,8a-hexahydronaphthalen-2-yl]oxy]-4-[2-(furan-3-yl)ethyl]-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphthalen-1-one
• DTXSID20420064
• 170894-20-9
• NSC649283
• Persianinone
• 4-(2-(3-Furyl)ethyl)-2-((4-(2-(3-furyl)ethyl)-3,4a,8,8-tetramethyl-1-oxo-1,2,4a,5,6,7,8,8a-octahydro-2-naphthalenyl)oxy)-4-hydroxy-3,4a,8,8-tetramethyloctahydro-1(2H)-naphthalenone
• 4-[2-(3-furyl)ethyl]-2-[4-[2-(3-furyl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-1-oxo-decalin-2-yl]oxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-2H-naphthalen-1-one
• AKOS040762173

• InChIKey： JGQYOTZPAZMNBZ-LRVPTYLMSA-N
• Inchi： 1S/C40H56O6/c1-25-29(12-11-27-14-21-44-23-27)38(7)18-9-16-36(3,4)34(38)30(41)32(25)46-33-26(2)40(43,20-13-28-15-22-45-24-28)39(8)19-10-17-37(5,6)35(39)31(33)42/h14-15,21-24,26,32-35,43H,9-13,16-20H2,1-8H3/t26-,32+,33-,34+,35+,38-,39+,40-/m1/s1
• SMILES： O([H])[C@]1(C([H])([H])C([H])([H])C2=C([H])OC([H])=C2[H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([C@@]2([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O)O[C@@]1([H])C(C([H])([H])[H])=C(C([H])([H])C([H])([H])C2=C([H])OC([H])=C2[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]2([H])C1=O

Computed Properties

• Exact Mass: 632.408
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 632.408
• Heavy Atom Count: 46
• Complexity: 1220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Topological Polar Surface Area: 89.9
• Molecular Weight: 632.9

Experimental Properties

• Refractive Index: 1.562
• Boiling Point: 691.1°Cat760mmHg
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 371.7°C
• Color/Form: Powder
• Density: 1.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids